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Compound of Interest

Compound Name: 4-Chloro-3,5-difluorophenol
CAS No.: 2268-03-3
Cat. No.: B1319219
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Chloro-3,5-difluorophenol, a halogenated aromatic compound of interest in medicinal
chemistry and materials science. Due to the limited availability of direct experimental spectra in
public databases, this guide combines available data with predicted values and general
experimental protocols to offer a thorough analytical profile.

Molecular Structure and Properties

e Molecular Formula: CeHsCIF20
e Molecular Weight: 164.54 g/mol
¢ |[UPAC Name: 4-Chloro-3,5-difluorophenol

« CAS Number: 2268-03-3[1][2]

Spectroscopic Data Summary
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The following tables summarize the key spectroscopic data for 4-Chloro-3,5-difluorophenol. It
is important to note that where experimental data was not available, predicted values based on
established spectroscopic principles and data from similar compounds are provided and are
marked as such.

Table 1: Infrared (IR) Spectroscopy Data

A vapor phase IR spectrum for 4-Chloro-3,5-difluorophenol is available on SpectraBase,
though full access requires registration. The characteristic absorption bands are expected in
the following regions:

Expected Wavenumber

Functional Group Intensity
(cm™)

O-H Stretch (Phenolic) 3600 - 3200 Strong, Broad

C-H Stretch (Aromatic) 3100 - 3000 Medium

C=C Stretch (Aromatic) 1600 - 1450 Medium to Strong

C-O Stretch (Phenolic) 1260 - 1180 Strong

C-F Stretch 1400 - 1000 Strong

C-CI Stretch 850 - 550 Medium to Strong

Table 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy Data (Predicted)

Due to the absence of publicly available experimental NMR spectra, the following chemical
shifts are predicted based on the analysis of similar halogenated phenols and standard NMR
prediction software.

IH NMR (Proton NMR)
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Predicted Chemical

Coupling Constant

Proton . Multiplicity
Shift (6, ppm) (J, Hz)
Doublet of triplets (dt) 3J(H,F) = 7-10,
H-2, H-6 6.8-7.2
or Multiplet (m) 4J(H,H) = 2-3
O-H 5.0-8.0 Broad Singlet (s)

13C NMR (Carbon-13 NMR)

Carbon Predicted Chemical Shift (6, ppm)
C-1 (C-OH) 150 - 155
C-2,C-6 105 - 115
C-3, C-5 (C-F) 155 - 160 (Doublet, 1J(C,F) = 240-250 Hz)
C-4 (C-Cl) 115 - 125
19F NMR (Fluorine-19 NMR)
Fluorine Prt?dicted Chemical Multiplicity Coupling Constant
Shift (6, ppm) (J, Hz)
F-3, F-5 -110to -130 Multiplet (m)

Table 3: Mass Spectrometry (MS) Data

Predicted mass-to-charge ratios (m/z) for various adducts of 4-Chloro-3,5-difluorophenol are

available from PubChem. The fragmentation pattern in electron ionization (EI) would likely

involve the loss of CO, CI, and HF.
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lon/Adduct Predicted m/z
[M]* 163.98
[M+H]* 164.99
[M+Na]* 186.97
[M-H]~ 162.98

Experimental Protocols

The following are detailed, generalized protocols for acquiring the spectroscopic data
presented above. These can be adapted by researchers for the specific instrumentation
available in their laboratories.

Infrared (IR) Spectroscopy

o Technique: Attenuated Total Reflectance (ATR) - Fourier Transform Infrared (FTIR)
Spectroscopy.

o Sample Preparation: A small amount of solid 4-Chloro-3,5-difluorophenol is placed directly
onto the ATR crystal.

e Instrument Parameters:
o Spectrometer: A commercially available FTIR spectrometer.
o Scan Range: 4000 - 400 cm™1,
o Resolution: 4 cm™1,
o Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

o Data Processing: A background spectrum of the clean, empty ATR crystal is recorded and
automatically subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of 4-Chloro-3,5-difluorophenol is dissolved in
0.5-0.7 mL of a deuterated solvent (e.g., CDCls, Acetone-ds, or DMSO-de) in @ 5 mm NMR
tube. Tetramethylsilane (TMS) is typically used as an internal standard (O ppm).

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a
multinuclear probe.

e 1H NMR Acquisition:

o Pulse Sequence: Standard single-pulse experiment.

o Spectral Width: 0-12 ppm.

o Relaxation Delay: 1-2 seconds.

o Number of Scans: 8-16.

e 13C NMR Acquisition:

o Pulse Sequence: Proton-decoupled single-pulse experiment.

o Spectral Width: 0-200 ppm.

o Relaxation Delay: 2-5 seconds.

o Number of Scans: 128-1024 (due to the low natural abundance of 13C).

e 19F NMR Acquisition:

o Pulse Sequence: Standard single-pulse experiment.

[¢]

Spectral Width: A range appropriate for aromatic fluorine compounds (e.g., -100 to -180
ppm).

[e]

Reference: External or internal reference such as CFCIs (0 ppm).

Number of Scans: 16-64.

[e]
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Mass Spectrometry (MS)

o Technique: Electron lonization Mass Spectrometry (EI-MS) or Electrospray lonization Mass
Spectrometry (ESI-MS).

o Sample Introduction:

o EI-MS: The sample can be introduced via a direct insertion probe or through a gas
chromatograph (GC) for separation prior to analysis.

o ESI-MS: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and
infused into the ion source.

 Instrument Parameters (EI-MS):

o lonization Energy: 70 eV.

o Mass Range: m/z 40-400.

o Source Temperature: 200-250 °C.
 Instrument Parameters (ESI-MS):

o lonization Mode: Positive or negative ion mode.

o Capillary Voltage: 3-5 kV.

o Nebulizing Gas: Nitrogen.

o Drying Gas Temperature: 250-350 °C.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
analysis of a chemical compound such as 4-Chloro-3,5-difluorophenol.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. spectrabase.com [spectrabase.com]
e 2. PubChemlLite - 4-chloro-3,5-difluorophenol (C6H3CIF20) [pubchemlite.lcsb.uni.lu]

» To cite this document: BenchChem. [Spectroscopic Profile of 4-Chloro-3,5-difluorophenol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319219/docs#spectroscopic-profile-of-4-chloro-3-5-
difluorophenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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